Cas no 213388-74-0 (Carbamic acid, [(3R,4S)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl)

• Product Name: Carbamic acid, [(3R,4S)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl
• CAS No: 213388-74-0
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 242562
• Update Time: 2023-03-30

Carbamic acid, [(3R,4S)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(3R,4S)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• [(3R*,4S*)-4-Fluoromethylpyrrolidin-3-yl]carbamicacid tert-butyl ester
• Carbamic acid, [(3R,4S)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl
• Carbamic acid, [(3R,4S)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel- (9CI)

• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-6-12-5-7(8)4-11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： ZXGCINTUKGZONR-YUMQZZPRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@@H](CF)CNC1

Computed Properties

• Exact Mass: 218.143
• Monoisotopic Mass: 218.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2